(2S,4R)-4-[(4-bromophenyl)methyl]-1-(9H-fluoren-9-ylmethoxycarbonyl)pyrrolidine-2-carboxylic acid
Overview
Description
(2S,4R)-4-[(4-bromophenyl)methyl]-1-(9H-fluoren-9-ylmethoxycarbonyl)pyrrolidine-2-carboxylic acid is a useful research compound. Its molecular formula is C27H24BrNO4 and its molecular weight is 506.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality (2S,4R)-4-[(4-bromophenyl)methyl]-1-(9H-fluoren-9-ylmethoxycarbonyl)pyrrolidine-2-carboxylic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2S,4R)-4-[(4-bromophenyl)methyl]-1-(9H-fluoren-9-ylmethoxycarbonyl)pyrrolidine-2-carboxylic acid including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- (2S,4R)-Fmoc-4-(4-bromobenzyl)pyrrolidine-2-carboxylic acid is commonly used as a building block in solid-phase peptide synthesis (SPPS). Its Fmoc (9-fluorenylmethoxycarbonyl) protecting group facilitates stepwise peptide assembly on a solid support. Researchers can incorporate this compound into peptide sequences, enabling the creation of custom peptides for biological studies, drug development, and protein engineering .
- The bromobenzyl moiety in this compound provides a handle for further functionalization. Medicinal chemists can modify it to design novel drug candidates targeting specific receptors or enzymes. By introducing diverse substituents, researchers explore structure-activity relationships (SAR) and optimize pharmacological properties .
- The fluorenyl group in (2S,4R)-Fmoc-4-(4-bromobenzyl)pyrrolidine-2-carboxylic acid imparts fluorescence properties. Scientists can attach fluorophores to this scaffold, creating fluorescent probes for cellular imaging, tracking biological processes, and studying protein localization .
- Researchers use this compound to label peptides or proteins with Fmoc-protected amino acids during chemical biology experiments. It aids in affinity purification, mass spectrometry-based proteomics, and protein-protein interaction studies .
- The bromobenzyl group allows for covalent attachment to surfaces, such as glass slides or nanoparticles. Scientists utilize this property to functionalize materials, create bioactive coatings, or immobilize biomolecules for biosensors and diagnostic assays .
- The pyrrolidine core of (2S,4R)-Fmoc-4-(4-bromobenzyl)pyrrolidine-2-carboxylic acid is chiral. It can serve as a ligand in asymmetric catalysis, promoting enantioselective reactions. Researchers explore its potential in constructing complex molecules with high stereochemical purity .
Peptide Synthesis and Solid-Phase Peptide Chemistry
Drug Discovery and Medicinal Chemistry
Fluorescent Probes and Imaging Agents
Chemical Biology and Proteomics
Materials Science and Surface Modification
Chiral Catalysts and Asymmetric Synthesis
Mechanism of Action
Target of Action
The primary targets of the compound “(2S,4R)-Fmoc-4-(4-bromobenzyl)pyrrolidine-2-carboxylic acid” are currently unknown. This compound is a building block used in biochemical research
Action Environment
The influence of environmental factors on the action, efficacy, and stability of this compound is not known. Factors such as pH, temperature, and the presence of other molecules can significantly impact the activity and stability of a compound. It is generally recommended to store this compound at room temperature .
properties
IUPAC Name |
(2S,4R)-4-[(4-bromophenyl)methyl]-1-(9H-fluoren-9-ylmethoxycarbonyl)pyrrolidine-2-carboxylic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H24BrNO4/c28-19-11-9-17(10-12-19)13-18-14-25(26(30)31)29(15-18)27(32)33-16-24-22-7-3-1-5-20(22)21-6-2-4-8-23(21)24/h1-12,18,24-25H,13-16H2,(H,30,31)/t18-,25+/m1/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RDGXIRNAUSCDEK-CJAUYULYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN(C1C(=O)O)C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)CC5=CC=C(C=C5)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@H](CN([C@@H]1C(=O)O)C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)CC5=CC=C(C=C5)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H24BrNO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
506.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.